N-[(2-hydroxycyclohexyl)methyl]-5-methylthiophene-2-sulfonamide

• IUPAC Name: N-[(2-hydroxycyclohexyl)methyl]-5-methylthiophene-2-sulfonamide
• InChI: InChI=1S/C12H19NO3S2/c1-9-6-7-12(17-9)18(15,16)13-8-10-4-2-3-5-11(10)14/h6-7,10-11,13-14H,2-5,8H2,1H3
• InChI Key: IYSFSILSTZOERN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(S1)S(=O)(=O)NCC2CCCCC2O
• Molecular Formula: C12H19NO3S2
• Molecular Weight: 289.4 g/mol

Description

N-[(2-hydroxycyclohexyl)methyl]-5-methylthiophene-2-sulfonamide, also known as HCT-1026, is a chemical compound that has been synthesized for scientific research purposes. It belongs to the class of sulfonamide drugs and has been found to have potential applications in the field of medicine.

Mechanism of Action

The exact mechanism of action of N-[(2-hydroxycyclohexyl)methyl]-5-methylthiophene-2-sulfonamide is not fully understood. However, it has been found to inhibit the activity of certain enzymes and signaling pathways that are involved in inflammation and cancer progression. It has also been found to modulate the immune system and reduce oxidative stress.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to reduce the levels of inflammatory cytokines and chemokines in the body. It has also been found to inhibit the growth and proliferation of cancer cells. Additionally, it has been found to improve cognitive function and memory in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

The advantages of using N-[(2-hydroxycyclohexyl)methyl]-5-methylthiophene-2-sulfonamide in lab experiments include its potential therapeutic applications, its ability to modulate the immune system, and its anti-inflammatory properties. However, its limitations include its potential toxicity and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of N-[(2-hydroxycyclohexyl)methyl]-5-methylthiophene-2-sulfonamide. These include further studies to understand its mechanism of action, its potential use in the treatment of neurodegenerative diseases, and its potential use in combination with other drugs for the treatment of cancer. Additionally, there is a need for further studies to assess its safety and toxicity in humans.
In conclusion, this compound is a chemical compound that has potential applications in the field of medicine. It has been found to have anti-inflammatory, anti-cancer, and anti-microbial properties. While further studies are needed to fully understand its mechanism of action and assess its safety and toxicity in humans, it has the potential to be a valuable therapeutic agent in the treatment of various diseases.

Synthesis Methods

The synthesis of N-[(2-hydroxycyclohexyl)methyl]-5-methylthiophene-2-sulfonamide involves the reaction of 2-hydroxycyclohexylmethylamine with 5-methylthiophene-2-sulfonyl chloride in the presence of a base. The resulting product is then purified to obtain this compound in its pure form.

Scientific Research Applications

N-[(2-hydroxycyclohexyl)methyl]-5-methylthiophene-2-sulfonamide has been studied for its potential use as a therapeutic agent in the treatment of various diseases. It has been found to have anti-inflammatory, anti-cancer, and anti-microbial properties. It has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.